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Compound of Interest

Compound Name: NSC 190686-d3

Cat. No.: B12311971 Get Quote

A thorough search of publicly available scientific literature and databases has yielded no

specific information regarding a compound designated "NSC 190686-d3." Consequently,

detailed application notes, experimental protocols, and associated data for its use in cell culture

cannot be provided.

The search results primarily returned information on two distinct topics that are not directly

related to the specified compound:

Vitamin D3 (Cholecalciferol): A significant portion of the search results focused on the well-

established roles and mechanisms of Vitamin D3, the hormonally active form of which is

1,25-dihydroxyvitamin D3. This molecule is a crucial regulator of calcium and phosphorus

homeostasis, bone metabolism, and has been shown to influence cell proliferation and

differentiation in various cell types.[1][2][3][4] Its mechanism of action involves binding to the

vitamin D receptor (VDR), which then modulates the transcription of target genes.[3][5]

Cell Lines with "D3" Designation: Several cell lines with "D3" in their names were identified,

including:

ES-D3: A murine embryonic stem cell line used in stem cell research.[6]

hCMEC/D3: A human cerebral microvascular endothelial cell line widely used as an in vitro

model of the blood-brain barrier.[7]
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It is possible that "NSC 190686-d3" is an internal compound identifier not yet disclosed in

public research, a misnomer, or a deuterated form of another compound for which information

is not readily accessible. Without further clarification or alternative identifiers, it is not possible

to fulfill the request for detailed application notes and protocols for this specific substance.

For researchers, scientists, and drug development professionals interested in the cell culture

applications of either Vitamin D3 or the aforementioned cell lines, a wealth of information is

available in the scientific literature. Standard protocols for cell culture, including media

formulations and passaging procedures for cell lines like ES-D3 and hCMEC/D3, are well-

documented by cell banks such as ATCC and in numerous publications. Similarly, the effects of

Vitamin D3 on various cell cultures have been extensively studied and can be found in a

multitude of research articles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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